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Compound of Interest

Compound Name:
5-Cyclopropoxy-4-ethyl-2-

fluoropyridine

Cat. No.: B14826677

Get Quote

Executive Summary & Chemical Context
5-Cyclopropoxy-4-ethyl-2-fluoropyridine is a highly functionalized pyridine derivative

characterized by three distinct structural motifs: a fluorine atom at the C2 position, an ethyl

group at C4, and a cyclopropoxy ether linkage at C5.[1]

In modern drug discovery, this specific substitution pattern is valuable for modulating

lipophilicity and metabolic stability. The C2-fluorine often serves as a handle for nucleophilic

aromatic substitution (

) in late-stage functionalization, while the cyclopropoxy group provides a metabolically robust
alternative to standard alkoxy groups, reducing susceptibility to O-dealkylation by cytochrome
P450 enzymes.

Primary Application: Building block for small molecule kinase inhibitors and G-protein coupled

receptor (GPCR) modulators.

Chemical Identity & Characterization
Data synthesized from vendor specifications and structural analog analysis.
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Property Specification

Chemical Name 5-Cyclopropoxy-4-ethyl-2-fluoropyridine

CAS Number 1243396-38-4

Molecular Formula

Molecular Weight 181.21 g/mol

Physical State
Liquid (at room temperature) or low-melting

solid

Solubility
Soluble in DMSO, Methanol, Dichloromethane

(DCM), Ethyl Acetate

LogP (Predicted) ~2.5 - 3.0 (Lipophilic)

Boiling Point (Predicted) ~230°C - 250°C (at 760 mmHg)

Density (Predicted) ~1.1 - 1.2 g/cm³

Hazard Identification & Risk Assessment (GHS)
Based on Quantitative Structure-Activity Relationship (QSAR) analysis of fluorinated pyridines.

GHS Classification[5]
Acute Toxicity (Oral): Category 4 (H302) - Harmful if swallowed.

Skin Corrosion/Irritation: Category 2 (H315) - Causes skin irritation.

Serious Eye Damage/Irritation: Category 2A (H319) - Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): Category 3 (H335) - May cause respiratory

irritation.

Toxicological Context
Fluorine Moiety: The C-F bond is chemically inert, but metabolic cleavage (though rare for

aromatic fluorine) could theoretically release fluoride ions. However, the primary risk is

irritation of mucosal membranes due to the pyridine nitrogen.
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Cyclopropoxy Group: Generally stable, but high-temperature combustion may release

cyclopropane derivatives which are flammable.

Safe Handling & Storage Protocols
Scientific Rationale: Pyridine derivatives are prone to N-oxidation and potential hydrolysis

under acidic conditions. The cyclopropoxy group is acid-sensitive (ring opening).

Storage Architecture
Temperature: 2°C to 8°C (Refrigerated).

Atmosphere: Inert Gas (Argon or Nitrogen) is mandatory. The compound is potentially

hygroscopic and sensitive to oxidation.

Container: Amber glass vials with Teflon-lined caps to prevent photochemical degradation

and leaching.

Operational Workflow: Exposure Control
The following diagram outlines the decision logic for safe handling, emphasizing engineering

controls over PPE alone.
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Figure 1: Standard Operating Procedure (SOP) workflow for receiving and handling fluorinated

pyridine intermediates.

Synthesis & Stability Considerations
For researchers utilizing this compound in synthesis, understanding its reactivity profile is

critical.
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Reactivity Profile
Nucleophilic Substitution (

): The fluorine at C2 is activated by the pyridine nitrogen. It readily undergoes displacement
by amines, thiols, or alkoxides.

Protocol Tip: Use mild bases (

,

) in polar aprotic solvents (DMF, DMSO) to facilitate substitution without affecting the
cyclopropoxy group.

Cyclopropane Stability: The cyclopropoxy ring is strained. Avoid strong Lewis acids (e.g.,

,

) which will cleave the ether and open the cyclopropane ring.

Degradation Pathways
Hydrolysis: Prolonged exposure to moisture may hydrolyze the fluorine, yielding the pyridone

derivative (2-hydroxy-pyridine analog).

Oxidation: Air exposure can lead to N-oxide formation.

Emergency Response & Spill Management
In the event of an accident, immediate, logic-driven action is required.

Fire Fighting Measures
Media: Dry chemical,

, or alcohol-resistant foam. Do NOT use water jet (may spread the chemical).

Combustion Products: Carbon oxides (

), Nitrogen oxides (
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), Hydrogen Fluoride (

).

Critical Note: Presence of Fluorine implies potential HF formation in a fire. Full SCBA

(Self-Contained Breathing Apparatus) is non-negotiable.
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Figure 2: Decision matrix for spill containment and cleanup.

Regulatory & Transport Information
Transport (IATA/DOT): Not regulated as a dangerous good for transport in small quantities,

but often classified under UN 2810 (Toxic Liquid, Organic, N.O.S.) if toxicity data is

extrapolated strictly.

TSCA (USA): Likely not listed (R&D Exemption required).

REACH (EU): Pre-registration required for imports > 1 ton/year.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS:1227596-15-7, 2-Fluoro-5-methoxy-4-methylpyridine-毕得医药 [bidepharm.com]

2. 5-Cyclopropyl-2-fluoropyridine | C8H8FN | CID 57690831 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Safety & Handling Guide: 5-Cyclopropoxy-4-
ethyl-2-fluoropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14826677/docs#technical-safety-handling-guide-5-
cyclopropoxy-4-ethyl-2-fluoropyridine]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b14826677/docs?utm_src=pdf-body-img#technical-safety-handling-guide-5-cyclopropoxy-4-ethyl-2-fluoropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Cyclopropyl-2-fluoropyridine
https://pubchem.ncbi.nlm.nih.gov/
https://www.benchchem.com/product/b14826677?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bidepharm.com/products/1227596-15-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Cyclopropyl-2-fluoropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Cyclopropyl-2-fluoropyridine
https://www.benchchem.com/product/b14826677/docs#technical-safety-handling-guide-5-cyclopropoxy-4-ethyl-2-fluoropyridine
https://www.benchchem.com/product/b14826677/docs#technical-safety-handling-guide-5-cyclopropoxy-4-ethyl-2-fluoropyridine
https://www.benchchem.com/product/b14826677/docs#technical-safety-handling-guide-5-cyclopropoxy-4-ethyl-2-fluoropyridine
https://www.benchchem.com/product/b14826677/docs#technical-safety-handling-guide-5-cyclopropoxy-4-ethyl-2-fluoropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14826677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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